Cas no 380466-92-2 (1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone)

• Product Name: 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• CAS No: 380466-92-2
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 5020279
• Update Time: 2025-06-08

1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• SMR000061217
• 1-[7-(4-hydroxy-3-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one
• MLS000098133
• MLS002635954
• HMS2177J16
• ST50755024
• 1-[7-(4-hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 6-acetyl-7-(4-hydroxy-3-methoxyphenyl)-5-methyl-4,7,8-trihydro-1,2,4-triazolo[ 1,5-a]pyrimidine
• 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone

• Inchi： 1S/C15H16N4O3/c1-8-13(9(2)20)14(19-15(18-8)16-7-17-19)10-4-5-11(21)12(6-10)22-3/h4-7,14,21H,1-3H3,(H,16,17,18)
• InChI Key： XXOMQXXNTJEKPJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC2=NC=NN2C1C1C=CC(=C(C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 481
• XLogP3: 1.5
• Topological Polar Surface Area: 89.3

Additional information on 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone

Professional Introduction to Compound with CAS No 380466-92-2 and Product Name: 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone

Compound with the CAS number 380466-92-2 and the product name 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its fused triazolo-pyrimidine core and aromatic substituents, makes it a promising candidate for further investigation in drug discovery and development.

The triazolo-pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including antiviral, anticancer, and anti-inflammatory properties. The presence of 4-hydroxy-3-methoxyphenyl as a substituent in the molecule suggests potential interactions with various biological targets, which could modulate signaling pathways relevant to disease states. Additionally, the methyl group at the 5-position of the triazolo-pyrimidine ring may influence the electronic properties of the molecule, thereby affecting its binding affinity and specificity.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone structure has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, research indicates that derivatives of this compound may interact with kinases and other enzymes involved in cell proliferation and survival. Such interactions are particularly relevant in the context of oncology research, where targeting aberrant signaling pathways is crucial for developing effective anticancer therapies.

The hydroxy and methoxy groups on the aromatic ring contribute to the compound's solubility and bioavailability, which are critical factors in drug design. These functional groups also enhance the molecule's ability to engage with biological targets through hydrogen bonding interactions. The dihydro[1,2,4]triazolo[1,5-a]pyrimidin core provides a rigid framework that can be optimized for better binding affinity. This structural feature is particularly valuable in designing small molecules that can fit into tight binding pockets of proteins without significant conformational changes.

In the realm of drug discovery, computational methods have played a pivotal role in predicting the biological activity of novel compounds. The molecular modeling studies conducted on 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone suggest that it may exhibit inhibitory effects on several key enzymes implicated in inflammation and cancer progression. These findings are supported by experimental data from high-throughput screening assays conducted in academic and industrial settings.

The compound's potential applications extend beyond oncology. Preliminary research indicates that it may have utility in treating inflammatory diseases by modulating cytokine production and immune cell function. The aromatic substituents on the molecule are particularly interesting as they can be modified to enhance specific biological activities without compromising overall structural integrity. This flexibility makes it an attractive scaffold for designing next-generation therapeutics.

Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic molecules like 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone. Modern synthetic routes leverage transition metal catalysis and flow chemistry techniques to improve yield and purity while reducing environmental impact. These innovations are essential for ensuring a robust supply chain for preclinical and clinical studies.

The development of new drug candidates is a multi-faceted process that involves rigorous testing for efficacy and safety. The biological activity profiling of this compound has been conducted using both in vitro and in vivo models. Initial results are promising, with evidence suggesting that it can inhibit target enzymes at submicromolar concentrations. However, further studies are needed to assess its pharmacokinetic properties and potential side effects before moving into human trials.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers identify promising candidates from vast chemical libraries. AI-driven platforms can predict the biological activity of compounds based on their structural features with high accuracy. This approach has accelerated the identification of novel molecules like 1-[7-(4-Hydroxy-3-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone, which may otherwise remain undiscovered through traditional screening methods.

Future directions in research should focus on optimizing synthetic routes to improve scalability while maintaining high enantiomeric purity if stereochemistry plays a role in biological activity. Additionally， exploring structure-based drug design strategies could lead to more potent derivatives with enhanced therapeutic profiles.